Cas no 81728-04-3 (Hydrazinecarboximidamide,2-[(2-chloro-4-nitrophenyl)(4-chlorophenyl)methylene]-N-methyl-, hydrochloride(1:1))

Hydrazinecarboximidamide,2-[(2-chloro-4-nitrophenyl)(4-chlorophenyl)methylene]-N-methyl-, hydrochloride(1:1) structure
81728-04-3 structure
Product name:Hydrazinecarboximidamide,2-[(2-chloro-4-nitrophenyl)(4-chlorophenyl)methylene]-N-methyl-, hydrochloride(1:1)
CAS No:81728-04-3
MF:C15H14Cl3N5O2
MW:402.662959575653
CID:730320
PubChem ID:54607601

Hydrazinecarboximidamide,2-[(2-chloro-4-nitrophenyl)(4-chlorophenyl)methylene]-N-methyl-, hydrochloride(1:1) Chemical and Physical Properties

Names and Identifiers

    • Hydrazinecarboximidamide,2-[(2-chloro-4-nitrophenyl)(4-chlorophenyl)methylene]-N-methyl-, hydrochloride(1:1)
    • 1-[(E)-[(2-chloro-4-nitrophenyl)-(4-chlorophenyl)methylidene]amino]-2-methylguanidine,hydrochloride
    • (2E)-2-[(2-Chloro-4-nitrophenyl)(4-chlorophenyl)methylidene]-N'-methylhydrazine-1-carboximidamide--hydrogen chloride (1/1)
    • NSC-324325
    • DTXSID80714557
    • NSC324325
    • 81728-04-3
    • Inchi: InChI=1S/C15H13Cl2N5O2.ClH/c1-19-15(18)21-20-14(9-2-4-10(16)5-3-9)12-7-6-11(22(23)24)8-13(12)17;/h2-8H,1H3,(H3,18,19,21);1H/b20-14+;
    • InChI Key: OMZUMBIEWYZMIS-RANVTSCRSA-N
    • SMILES: CN=C(N)NN=C(C1=CC=C(C=C1)Cl)C2=C(C=C(C=C2)[N+](=O)[O-])Cl.Cl

Computed Properties

  • Exact Mass: 401.021308
  • Monoisotopic Mass: 401.021308
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 4
  • Complexity: 501
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • Topological Polar Surface Area: 109

Experimental Properties

  • Density: 1.459
  • Boiling Point: 520.739°C at 760 mmHg
  • Flash Point: 268.733°C
  • Refractive Index: 1.657

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